Cis-(1-Benzyl-4-methyl-piperidin-3-yl)-carbamic Acid Methyl Ester

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: methyl N-[(3S,4S)-1-benzyl-4-methylpiperidin-3-yl]carbamate
• InChI: InChI=1S/C15H22N2O2/c1-12-8-9-17(10-13-6-4-3-5-7-13)11-14(12)16-15(18)19-2/h3-7,12,14H,8-11H2,1-2H3,(H,16,18)/t12-,14+/m0/s1
• InChI Key: PECKJJLXPJQABJ-GXTWGEPZSA-N
• Isomeric SMILES: C[C@H]1CCN(C[C@H]1NC(=O)OC)CC2=CC=CC=C2
• Canonical SMILES: CC1CCN(CC1NC(=O)OC)CC2=CC=CC=C2

Description

Cis-(1-Benzyl-4-methyl-piperidin-3-yl)-carbamic Acid Methyl Ester is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods III

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Synthesis routes and methods IV

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Platinum oxide (1.0 g, 4.41 mmol, 0.11 equiv.) was added to a solution of methyl 1-benzyl-4-methyl-1,2,5,6-tetrahydropyridin-3-ylcarbamate (10 g, 38.46 mmol, 1.00 equiv.) in methanol (200 mL). After introducing hydrogen gas, the mixture was stirred at about 60° C. for about 16 hours and then was filtered. The resulting filtrate was concentrated to give a crude residue that was then purified by silica gel column chromatography (ethyl acetate/petroleum (1:2)) to afford the title product a yellow solid (7 g; yield=66%). LC-MS: m/z=263 (M+H)+.